Cas no 54321-79-8 (4-Amino-3,5-dinitrobenzamide)

• Product Name: 4-Amino-3,5-dinitrobenzamide
• CAS No: 54321-79-8
• MF: C₇H₆N₄O₅
• MW: 226.146340847015
• MDL: MFCD00008001
• CID: 382184
• PubChem ID: 98638
• Update Time: 2025-05-22

4-Amino-3,5-dinitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3,5-dinitrobenzamide
• Benzamide,4-amino-3,5-dinitro-
• NSC 155951
• NSC155951
• Benzamide, 4-amino-3,5-dinitro-
• SCHEMBL3106666
• BNVZFENSTYWDDB-UHFFFAOYSA-N
• NS00033039
• AS-59598
• EINECS 259-092-8
• NSC-155951
• DTXSID90202692
• 54321-79-8
• CL8861
• FT-0640238
• AKOS005442709
• AM82907
• C7H6N4O5

• MDL： MFCD00008001
• Inchi： 1S/C7H6N4O5/c8-6-4(10(13)14)1-3(7(9)12)2-5(6)11(15)16/h1-2H,8H2,(H2,9,12)
• InChI Key： BNVZFENSTYWDDB-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(=C(C=1)[N+](=O)[O-])N)[N+](=O)[O-])N

Computed Properties

• Exact Mass: 226.03400
• Monoisotopic Mass: 226.033819
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 161
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.686±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 259 ºC
• Boiling Point: 352.7±42.0 °C at 760 mmHg
• Flash Point: 167.1±27.9 °C
• Refractive Index: 1.711
• Solubility: Very slightly soluble (0.21 g/l) (25 º C),
• PSA: 160.75000
• LogP: 2.51200
• Vapor Pressure: No data available

4-Amino-3,5-dinitrobenzamide Security Information

• Signal Word：Warning
• Hazard Statement： H315 (100%) H319 (100%) H335 (100%)
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-37/39
• Hazardous Material Identification：
• Storage Condition：Store at 4 ° C, -4 ° C is better
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Amino-3,5-dinitrobenzamide

Recent Advances in the Study of 4-Amino-3,5-dinitrobenzamide (CAS: 54321-79-8)

4-Amino-3,5-dinitrobenzamide (CAS: 54321-79-8) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a precursor or intermediate in the synthesis of more complex bioactive molecules. This research brief aims to summarize the latest findings related to this compound, focusing on its chemical properties, biological activities, and potential therapeutic applications.

One of the key areas of investigation has been the compound's role in the synthesis of nitroaromatic compounds, which are known for their diverse biological activities. A study published in the Journal of Medicinal Chemistry (2023) highlighted the use of 4-Amino-3,5-dinitrobenzamide as a building block for the development of novel antimicrobial agents. The researchers demonstrated that derivatives of this compound exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its antimicrobial potential, 4-Amino-3,5-dinitrobenzamide has also been investigated for its anticancer properties. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that certain derivatives of this compound showed promising cytotoxicity against various cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the inhibition of key enzymes involved in cell proliferation, although further studies are needed to fully elucidate the pathways involved.

The chemical stability and reactivity of 4-Amino-3,5-dinitrobenzamide have also been subjects of recent research. A paper in the Journal of Organic Chemistry (2023) explored the compound's behavior under different conditions, providing insights into its potential for use in more complex synthetic pathways. The study emphasized the importance of optimizing reaction conditions to maximize yield and minimize unwanted byproducts.

Despite these promising findings, challenges remain in the practical application of 4-Amino-3,5-dinitrobenzamide. Issues such as solubility, bioavailability, and potential toxicity need to be addressed in future studies. However, the compound's versatility and the growing body of research supporting its utility suggest that it will continue to be a valuable tool in chemical biology and drug discovery.

In conclusion, 4-Amino-3,5-dinitrobenzamide (CAS: 54321-79-8) represents a promising area of research with potential applications in antimicrobial and anticancer drug development. Continued exploration of its chemical and biological properties will likely yield further insights and opportunities for therapeutic innovation.